Cas no 921564-12-7 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide)

• Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide
• CAS No: 921564-12-7
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5971871
• PubChem ID: 40886710
• Update Time: 2025-07-15

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide
• Butanamide, N-[2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-(2-propen-1-yl)-1,5-benzoxazepin-8-yl]-
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)butyramide
• N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]butanamide
• N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)butanamide
• F2261-0229
• 921564-12-7
• AKOS024632733

• Inchi： 1S/C18H24N2O3/c1-5-7-16(21)19-13-8-9-14-15(11-13)23-12-18(3,4)17(22)20(14)10-6-2/h6,8-9,11H,2,5,7,10,12H2,1,3-4H3,(H,19,21)
• InChI Key： VOMGNCBOASCHRS-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(CC=C)C2=CC=1)(=O)CCC

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.105±0.06 g/cm3(Predicted)
• Boiling Point: 556.7±50.0 °C(Predicted)
• pka: 14.16±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide

Introduction to N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide (CAS No. 921564-12-7)

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide (CAS No. 921564-12-7) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for further investigation in various pharmacological contexts.

The chemical structure of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ylbutanamide incorporates several key functional groups that contribute to its potential biological activity. The benzoxazepine core provides a scaffold that is conducive to interactions with biological targets, while the propenyl group introduces a degree of lipophilicity that can enhance membrane permeability. Additionally, the amide functionality at the terminal position suggests potential for further derivatization and modification to optimize pharmacokinetic properties.

In recent years, there has been a growing interest in benzoxazepine derivatives due to their reported activities as kinase inhibitors, neuroprotective agents, and anti-inflammatory compounds. The specific configuration of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-y)-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-ybutanamide positions it as a candidate for investigation in these areas. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a valuable subject for further pharmacological exploration.

The synthesis of N-3,3-dimethyl-4-oxo-5(prop-2-en-1-)tetrahydro-1,5-benzoxazepin-8-ybutanamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the propenyl group at the 5-position is particularly critical and necessitates precise stereochemical control. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical studies.

The biological activity of N-3,3-dimethyl-4-oxo-5-(prop^-2e-n^-1-)tetrahydro-1,5-be-nzoxa-zepin